Cas no 2287299-64-1 (3-Dimethylphosphoryl-5-ethynylaniline)

• Product Name: 3-Dimethylphosphoryl-5-ethynylaniline
• CAS No: 2287299-64-1
• MF: C₁₀H₁₂NOP
• MW: 193.182143211365
• CID: 6243142
• PubChem ID: 138989862
• Update Time: 2025-10-29

3-Dimethylphosphoryl-5-ethynylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Dimethylphosphoryl-5-ethynylaniline
• EN300-6758941
• 2287299-64-1
• 3-(dimethylphosphoryl)-5-ethynylaniline

• Inchi： 1S/C10H12NOP/c1-4-8-5-9(11)7-10(6-8)13(2,3)12/h1,5-7H,11H2,2-3H3
• InChI Key： SWCDRJVRXZAWMZ-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=C(C#C)C=C(C=1)N)=O

Computed Properties

• Exact Mass: 193.065651004g/mol
• Monoisotopic Mass: 193.065651004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-Dimethylphosphoryl-5-ethynylaniline

3-Dimethylphosphoryl-5-ethynylaniline (CAS 2287299-64-1): A Versatile Building Block in Organic Synthesis

The 3-Dimethylphosphoryl-5-ethynylaniline (CAS 2287299-64-1) is an emerging specialty chemical that has gained significant attention in pharmaceutical research and material science. This unique compound combines an ethynyl group with a dimethylphosphoryl moiety, making it particularly valuable for click chemistry applications and as a precursor for various functional materials. Its molecular structure offers multiple reactive sites that enable diverse chemical transformations, positioning it as a crucial intermediate in modern synthetic chemistry.

Recent studies highlight the growing importance of phosphoryl-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The 3-Dimethylphosphoryl-5-ethynylaniline structure provides excellent opportunities for structure-activity relationship (SAR) studies, allowing medicinal chemists to explore novel pharmacological profiles. Its ethynyl functionality makes it particularly suitable for Huisgen cycloaddition reactions, a cornerstone of bioorthogonal chemistry that's revolutionizing drug conjugation strategies.

From a materials science perspective, CAS 2287299-64-1 serves as a valuable precursor for advanced polymers and functional materials. The combination of phosphoryl groups and ethynyl linkages in its structure enables the creation of materials with unique electronic properties, thermal stability, and self-assembly characteristics. Researchers are particularly interested in its potential applications in organic electronics, where its molecular architecture could contribute to improved charge transport properties in semiconductor materials.

The synthesis and handling of 3-Dimethylphosphoryl-5-ethynylaniline require specialized expertise due to its reactive functional groups. Proper storage conditions typically involve protection from moisture and oxygen, often under inert atmosphere at controlled temperatures. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis to ensure quality and consistency for research applications.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable synthetic routes to phosphoryl-ethynyl compounds. The pharmaceutical industry's shift toward continuous manufacturing and flow chemistry has created new opportunities for optimizing the production of intermediates like 3-Dimethylphosphoryl-5-ethynylaniline. Recent advancements in catalytic methodologies have shown promise for reducing the environmental footprint of such syntheses while maintaining high yields and selectivity.

The commercial availability of CAS 2287299-64-1 has expanded significantly in recent years, reflecting its growing importance in various research fields. Suppliers typically offer this compound in research quantities with detailed certificates of analysis. Pricing trends indicate steady demand, particularly from academic research institutions and pharmaceutical development teams working on novel therapeutic approaches. The compound's shelf life and stability profile make it suitable for international shipping, facilitating global research collaborations.

Quality control standards for 3-Dimethylphosphoryl-5-ethynylaniline have become increasingly rigorous as its applications expand. Leading manufacturers now provide comprehensive analytical data, including HPLC chromatograms and spectroscopic characterization, to meet the exacting requirements of pharmaceutical clients. Batch-to-batch consistency is particularly crucial when the compound is used in drug discovery programs, where purity can significantly impact biological screening results.

Future research directions for phosphoryl-ethynyl aniline derivatives include exploring their potential in covalent inhibitor design and as building blocks for metal-organic frameworks (MOFs). The unique electronic properties imparted by the dimethylphosphoryl group combined with the versatile reactivity of the ethynyl functionality open numerous possibilities for innovative applications in catalysis and materials science. As synthetic methodologies continue to advance, we can expect to see broader adoption of this valuable intermediate across multiple scientific disciplines.

For researchers considering 3-Dimethylphosphoryl-5-ethynylaniline for their projects, it's essential to consult recent literature on handling precautions and reactivity profiles. While not classified as highly hazardous, proper laboratory practices should be followed when working with this compound, including the use of appropriate personal protective equipment. The growing body of published work referencing CAS 2287299-64-1 demonstrates its expanding role in cutting-edge chemical research and development.